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Clinical Efficacy and Safety of Lascufloxacin for
NHCAP

The table below summarizes the key outcomes from an open-label, single-arm study that investigated the use

of oral Lascufloxacin (75 mg once daily for 7 days) in patients with mild-to-moderate NHCAP [1].

Outcome Measure Result (at Test of Cure, 5-10 days after treatment)
Clinical Cure Rate 96.2% (100/104 patients)

95% Confidence Interval 90.44% - 98.94%

Early Clinical Efficacy (during 97.1% (101/104 patients)

treatment)

Microbiological Eradication Data specifically for NHCAP study not fully detailed
Common Adverse Event Hepatic dysfunction

Drug-Related Adverse Events 10.0% of patients
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Outcome Measure Result (at Test of Cure, 5-10 days after treatment)
Serious Adverse Events No severe LSFX-induced events excluding worsening
pneumonia

Detailed Experimental Protocol

For researchers aiming to understand or compare the study design, here is a detailed methodology of the
cited NHCAP trial [1].

e Study Design: Investigator-initiated, multicenter, open-label, single-arm, interventional clinical trial.
¢ Objectives: To confirm the clinical efficacy and safety profile of Lascufloxacin against NHCAP.
¢ Patient Enrollment: Participants were recruited from 24 affiliated hospitals.
¢ Inclusion Criteria:
o Adults >20 years old with acute onset of obvious infiltrates on chest X-ray or CT within 48 hours
of drug administration.
o Presence of specific clinical symptoms (e.g., cough, purulent sputum, fever =37°C, abnormal
auscultation) and laboratory findings (e.g., increased CRP, leukocytosis, hypoxemia).
o Classified as mild or moderate severity by the A-DROP scoring system.
o Met at least one criterion for NHCAP (e.g., residency in a long-term care facility, recent hospital
discharge, elderly and requiring care, receiving regular outpatient infusion therapy).
¢ Intervention: Oral administration of 75 mg Lascufloxacin once daily for 7 consecutive days.
Treatment could be extended to a maximum of 10 days if deemed necessary by the attending
physician.
o Efficacy Assessment:
o Early Clinical Response: Assessed on day 3 of administration.
o End of Treatment (EOT): Assessed on day 7.
o Test of Cure (TOC): Primary endpoint, assessed 5-10 days after the end of LSFX
administration.
e Outcome Definitions:
o Clinical Cure: Complete resolution or significant improvement of symptoms and signs of
infection.
o Microbiological Eradication: Absence of the original pathogen in cultures from the infection
site after treatment.

This workflow summarizes the key stages of the clinical trial:
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Mechanism of Action and Comparative Context

e Dual-Targeting Mechanism: Lascufloxacin is a novel 8-methoxy fluoroquinolone that potently
inhibits both DNA gyrase (GyrA) and topoisomerase IV (ParC). This dual targeting is a key
differentiating feature, as it is anticipated to minimize the development of bacterial resistance
compared to earlier quinolones that strongly inhibit only one of these enzymes [2] [1].

e Spectrum of Activity: Lascufloxacin demonstrates potent in vitro activity against a broad range of
respiratory pathogens, including oral Streptococcus spp. and anaerobic bacteria, which are often
implicated in aspiration pneumonia common in NHCAP patients [2].

¢ Considerations for Future Comparisons: When comparing Lascufloxacin to other alternatives like
tigecycline, it is important to note that high-dose tigecycline (200 mg load, then 100 mg g12h) has
shown better outcomes than the standard dose for severe infections in some meta-analyses, though
these are based on observational data [3]. Direct head-to-head clinical trials between Lascufloxacin
and other agents for NHCAP are not available in the current search results.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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